Cas no 88122-81-0 (1,3-Dithiolane-4-methanol, 2-pentyl-, 3,5-dinitrobenzoate, trans-)

• Product Name: 1,3-Dithiolane-4-methanol, 2-pentyl-, 3,5-dinitrobenzoate, trans-
• CAS No: 88122-81-0
• MF: C₁₆H₂₂N₂O₇S₂
• MW: 418.485082149506
• CID: 644314
• PubChem ID: 71410704
• Update Time: 2025-04-19

1,3-Dithiolane-4-methanol, 2-pentyl-, 3,5-dinitrobenzoate, trans- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane-4-methanol, 2-pentyl-, 3,5-dinitrobenzoate, trans-
• 3,5-dinitrobenzoic acid,[(2R,4R)-2-pentyl-1,3-dithiolan-4-yl]methanol
• 3,5-Dinitrobenzoic acid--[(2R,4R)-2-pentyl-1,3-dithiolan-4-yl]methanol (1/1)
• DTXSID80830367
• 88122-81-0

• Inchi： 1S/C9H18OS2.C7H4N2O6/c1-2-3-4-5-9-11-7-8(6-10)12-9;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h8-10H,2-7H2,1H3;1-3H,(H,10,11)/t8-,9-;/m1./s1
• InChI Key： SWJUHRPWYOPIIQ-VTLYIQCISA-N
• SMILES： S1[C@H](CO)CS[C@H]1CCCCC.OC(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 418.08684339g/mol
• Monoisotopic Mass: 418.08684339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 200Ų